Cas no 39876-84-1 (2-(1,2,4-Triazol-1-yl)aniline)

• Product Name: 2-(1,2,4-Triazol-1-yl)aniline
• CAS No: 39876-84-1
• MF: C₈H₈N₄
• MW: 160.17592048645
• MDL: MFCD08699291
• CID: 2083724
• PubChem ID: 10749486
• Update Time: 2025-06-07

2-(1,2,4-Triazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,4-Triazol-1-yl)aniline
• 2-(1H-1,2,4-triazol-1-yl)aniline
• 2-(1,2,4-triazolyl)phenylamine
• STK352596
• SBB025655
• 5162AJ
• NE59590
• 2-(1H-1,2,4-Triazole-1-yl)aniline
• SY028824
• ST45134428

• MDL： MFCD08699291
• Inchi： 1S/C8H8N4/c9-7-3-1-2-4-8(7)12-6-10-5-11-12/h1-6H,9H2
• InChI Key： ZZBULULHFMWHMB-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C1C=CC=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(1,2,4-Triazol-1-yl)aniline

2-(1,2,4-Triazol-1-yl)aniline: An Overview of a Promising Compound in Medicinal Chemistry

2-(1,2,4-Triazol-1-yl)aniline, with the CAS number 39876-84-1, is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by the presence of a triazole ring and an aniline moiety, which confer it with a range of pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 2-(1,2,4-Triazol-1-yl)aniline.

Chemical Structure and Properties

2-(1,2,4-Triazol-1-yl)aniline is a white crystalline solid with a molecular formula of C₈H₉N₃. The compound features a benzene ring substituted with an aniline group and a 1,2,4-triazole ring. The triazole ring is known for its high stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability. The aniline moiety, on the other hand, is a common functional group in many pharmaceuticals and can participate in various chemical reactions. These structural features make 2-(1,2,4-Triazol-1-yl)aniline an attractive candidate for drug development.

Synthesis Methods

The synthesis of 2-(1,2,4-Triazol-1-yl)aniline has been extensively studied and can be achieved through several routes. One common method involves the reaction of 4-chloroaniline with 3-amino-1H-1,2,4-triazole in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution at the chloro group, followed by the formation of the triazole-aniline bond. Another approach involves the coupling of 4-nitroaniline with 3-amino-1H-1,2,4-triazole using palladium-catalyzed conditions, followed by reduction of the nitro group to an amine. These synthetic methods are well-documented in the literature and have been optimized for high yields and purity.

Biological Activities

2-(1,2,4-Triazol-1-yl)aniline has shown promising biological activities in various studies. One notable area of research is its potential as an antifungal agent. Studies have demonstrated that compounds containing the 1,2,4-triazole moiety exhibit potent antifungal activity against a range of pathogenic fungi. This activity is attributed to the ability of the triazole ring to inhibit ergosterol biosynthesis in fungal cells. Additionally, 2-(1,2,4-Triazol-1-yl)aniline has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages.

Clinical Applications and Research Advancements

The potential clinical applications of 2-(1,2,4-Triazol-1-yl)aniline are being actively explored. Recent research has focused on its use as a lead compound for developing new antifungal drugs. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(1,2,4-Triazol-1-yl)aniline showed enhanced antifungal activity against Candida albicans and Aspergillus fumigatus compared to existing drugs such as fluconazole. These findings highlight the potential of this compound as a scaffold for designing more effective antifungal agents.

In addition to antifungal activity, there is growing interest in exploring the anti-inflammatory properties of 2-(1,2,4-Triazol-1-yl)aniline. Chronic inflammation is associated with various diseases such as arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that compounds derived from 2-(1,2,4-Triazol-1-yl)aniline can effectively reduce inflammation in animal models of these diseases. These results suggest that further research could lead to new therapeutic options for managing inflammatory conditions.

Safety and Toxicity Profiles strong>

The safety and toxicity profiles of < strong > 2 -( 1 , 2 , 4 -Triazol - 1 - yl ) anilin e strong > are crucial considerations for its potential use in pharmaceutical applications . Studies have generally shown that this compound exhibits low toxicity at therapeutic concentrations . However , further investigations are needed to fully understand its long - term effects and potential side effects . Preclinical toxicity studies have been conducted using animal models , and these studies have provided valuable insights into the safety profile of strong > 2 -( 1 , 2 , 4 -Triazol - 1 - yl ) anilin e strong > . These findings will be essential for guiding future clinical trials . p > < p >< strong > Conclusion strong > p > < p >< strong > 2 -( 1 , 2 , 4 -Triazol - 1 - yl ) anilin e strong > ( CAS number : strong > 39876 -84 - 1 strong > ) is a promising compound with diverse biological activities that make it a valuable candidate for drug development . Its unique chemical structure , including the triazole ring and anilin e moiety , confers it with potent antifungal and anti-inflammatory properties . Ongoing research continues to uncover new applications for this compound , particularly in the areas of antifungal therapy and inflammation management . As more studies are conducted , it is likely that strong > 2 -( 1 , 2 , 4 -Triazol - 1 - yl ) anilin e strong > will play an increasingly important role in medicinal chemistry . p > article > response >